Cas no 117713-57-2 (1,3-Di((113C)methyl)benzene)

1,3-Di((113C)methyl)benzene Properties

Names and Identifiers

• Benzene,1,3-di(methyl-13C)-
• 1,3-di(methyl)benzene
• M-XYLENE-ALPHA,ALPHA'-13C2
• 1,3-bis[(13C)methyl]benzene
• 117713-57-2
• m-Xylene-alpha,alpha-13c2,99 atom % 13 c
• DTXSID40583887
• M-XYLENE-ALPHA,ALPHA/'-13C2
• 1,3-Bis[(~13~C)methyl]benzene
• m-Xylene-dimethyl-13C2
• m-Xylene-(dimethyl-13C2), 99 atom % 13C
• J-003655
• 1,3-Di((113C)methyl)benzene
• +Expand

• InChIKey： IVSZLXZYQVIEFR-ZDOIIHCHSA-N
• Inchi： InChI=1S/C8H10/c1-7-4-3-5-8(2)6-7/h3-6H,1-2H3/i1+1,2+1
• SMILES： C1([13CH3])C=CC=C([13CH3])C=1

Computed Properties

• Exact Mass: 108.084959990g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.084959990g/mol
• Heavy Atom Count: 8
• Complexity: 58.4
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D 1.497(lit.)
• Boiling Point: 138-139 °C(lit.)
• Melting Point: -48 °C(lit.)
• Flash Point: 77 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.884 g/mL at 25 °C